molecular formula C10H13NO2 B8749069 N-[4-(hydroxymethyl)-3-methylphenyl]acetamide CAS No. 117523-91-8

N-[4-(hydroxymethyl)-3-methylphenyl]acetamide

Cat. No.: B8749069
CAS No.: 117523-91-8
M. Wt: 179.22 g/mol
InChI Key: LUGUYMHBKVWFQP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[4-(hydroxymethyl)-3-methylphenyl]acetamide is a useful research compound. Its molecular formula is C10H13NO2 and its molecular weight is 179.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

117523-91-8

Molecular Formula

C10H13NO2

Molecular Weight

179.22 g/mol

IUPAC Name

N-[4-(hydroxymethyl)-3-methylphenyl]acetamide

InChI

InChI=1S/C10H13NO2/c1-7-5-10(11-8(2)13)4-3-9(7)6-12/h3-5,12H,6H2,1-2H3,(H,11,13)

InChI Key

LUGUYMHBKVWFQP-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)NC(=O)C)CO

Origin of Product

United States

Synthesis routes and methods I

Procedure details

4-(Acetylamino)-2-methylbenzoic acid (2 g, 10.4 mmol) was suspended in THF (50 mL) and borane-THF complex (1M in THF, 26 mL, 26 mmol) added drop-wise over ˜15 minutes. The reaction mixture was stirred under argon at room temperature overnight then quenched with water (52 mL) and extracted with ethyl acetate (×3). The combined organics were dried and concentrated to give the crude product which was purified by column chromatography. Elution with 0-100% ethyl acetate/petroleum ether yielded the title compound as a cream solid (0.379 g). δH (MeOD, 400 MHz) 7.36 (2H, m), 7.25 (1H, d), 4.57 (2H, s), 2.31 (3H, s), 2.10 (3H, s). MS (ES): MH+ 180.2.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
26 mL
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
solvent
Reaction Step Three

Synthesis routes and methods II

Procedure details

Sodium borohydride (0.248 g) was added portionwise to a solution of 4-acetamido-2-methyl benzaldehyde (2.58 g) in methanol (26 ml) with ice-cooling. After being stirred for 3 hours, the mixture was evaporated in vacuo and the residue was washed with water and dried to give 4-acetamido-2-methylbenzyl alcohol (2.22 g).
Quantity
0.248 g
Type
reactant
Reaction Step One
Quantity
2.58 g
Type
reactant
Reaction Step One
Quantity
26 mL
Type
solvent
Reaction Step One

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